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Compound of Interest

5-(3-Cyanophenoxy)pentanoic
Compound Name:

acid
CAS No.: 1038972-84-7
Cat. No.: B1517209

Get Quote

Executive Summary: The Sourcing Challenge

5-(3-Cyanophenoxy)pentanoic acid is a specialized building block, often utilized in the
synthesis of capsid-binding antivirals (e.g., pleconaril analogs) and metabolic probes. Unlike
common reagents, this compound is frequently listed in virtual libraries rather than physical
stock.

Researchers seeking this compound face a "Ghost Inventory" risk: aggregators may list it, but
lead times often revert to 4—6 weeks for on-demand synthesis. This guide provides a dual-
strategy approach:

¢ Direct Sourcing: Validated channels for custom synthesis.

¢ In-House Production: A robust, 2-step synthetic protocol for laboratories requiring immediate
access.

Chemical Profile & Specifications
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Property Specification

Chemical Name 5-(3-Cyanophenoxy)pentanoic acid

CAS Number 1038972-84-7

Molecular Formula C12H13NOs

Molecular Weight 219.24 g/mol

SMILES N#Cclcccc(OCCCCC(=0)0O)cl

Solubility DMSO (>59 mM), Me'fhanol; Low solubility in
water (requires pH adjustment)

pKa (Calc) ~4.7 (Carboxylic acid)

Strategic Sourcing Landscape

Do not rely on general catalog searches. Use this decision matrix to select the correct
procurement channel.

A. The "Virtual" Aggregators (High Risk of Delay)

Vendors like MolPort, Mcule, and eMolecules often list this CAS. However, they act as
intermediaries.

e Pros: Easy ordering interface.

e Cons: The compound is likely synthesized on demand. Real lead time is often 4—8 weeks,
despite "2-week" estimates.

o Recommendation: Use only if you have >6 weeks lead time.

B. Custom Synthesis (Recommended for >5q)

For quantities >5g, contract a CRO. The synthesis is trivial (1-step alkylation + hydrolysis),
making it a low-cost custom project.

o Target Suppliers: Enamine, WuXi AppTec, ChemPartner, Syngene.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1517209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

« Specification to Request: "Synthesis via alkylation of 3-cyanophenol with ethyl 5-

bromovalerate."

Sourcing Decision Tree (DOT Visualization)
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Figure 1: Decision matrix for sourcing based on quantity and timeline urgency.

In-House Synthesis Protocol (The "Self-Validating™

Route)
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If commercial lead times are unacceptable, this compound can be synthesized in 3 days using
commodity chemicals.

Reaction Scheme

» Alkylation: 3-Cyanophenol + Ethyl 5-bromovalerate
Ester Intermediate.

» Hydrolysis: Ester Intermediate + LIOH
Final Acid.

Step-by-Step Methodology

Reagents:

3-Cyanophenol (CAS 873-62-1)[1]

Ethyl 5-bromovalerate (CAS 14660-52-7)

Potassium Carbonate (

)

Dimethylformamide (DMF)

Lithium Hydroxide (LiOH)

Protocol:

o Alkylation:

o Dissolve 3-cyanophenol (1.0 eq) in dry DMF (0.5 M concentration).
o Add

(2.0 eq) and stir for 15 mins at room temperature.

o Add Ethyl 5-bromovalerate (1.1 eq) dropwise.
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o Heat to 60°C for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).

o Workup: Dilute with water, extract with EtOAc, wash with brine. Dry over

e Hydrolysis:

[¢]

Dissolve the crude ester in THF:Water (3:1).

[e]

Add LiOH (3.0 eq). Stir at Room Temperature for 2 hours.

o

Workup: Acidify to pH 2 with 1N HCI. The product often precipitates as a white solid. If not,
extract with DCM.

o

Purification: Recrystallize from Hexane/EtOAc or use Column Chromatography (0-5%
MeOH in DCM).

Quality Control & Validation

Upon receipt (from supplier or synthesis), verify identity using these specific markers.

A. 1H-NMR Validation (DMSO-d6, 400 MHz)

Look for these diagnostic signals to confirm the structure and exclude impurities (like unreacted
phenol).
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Chemical Shift
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C6)
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Linker 4.05 ) 2H (Ether linkage)
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) carbonyl)
Central
Aliphatic 1.60-1.80 Multiplet 4H
chain

B. LC-MS Validation

 lonization Mode: ESI Negative (Carboxylic acids ionize best in negative mode).
o Expected Mass:
m/z.

e Purity Criteria: >95% by UV (254 nm).

QC Workflow Diagram (DOT Visualization)

>95% & Structure Confirmed

Check Mass (218.2 LC-MS (ESI-) Release for Assay
Received Sample Check Purity Tmpurity >5%
1H-NMR (DMSO-d6) Reject / Repurify

Click to download full resolution via product page
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Figure 2: Quality Control workflow for validating incoming batches.

Handling and Stability

o Storage: Store at -20°C in a desiccator. The ether linkage is stable, but the carboxylic acid
can form salts if stored in basic environments.

o Solubility: Prepare stock solutions in DMSO (up to 100 mM). Avoid storing in aqueous buffers
for >24 hours to prevent potential microbial degradation, though chemical hydrolysis is slow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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